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Compound of Interest

Compound Name: Chromous sulfate

Cat. No.: B080241 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of reactive chemical species is paramount. Chromous sulfate, a powerful reducing agent,

presents both unique opportunities and significant challenges in synthetic chemistry. This

technical guide provides a comprehensive overview of chromous sulfate, its identifiers,

properties, synthesis, and applications, with a focus on detailed experimental protocols and

quantitative data.

Core Identifiers and Properties
Chromous sulfate, or chromium(II) sulfate, is an inorganic compound notable for its instability

in the presence of air, where it readily oxidizes to the more stable chromium(III) state. Its

properties are summarized in the tables below.

Chemical Identifiers
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Identifier
Anhydrous Chromous
Sulfate

Chromous Sulfate
Pentahydrate

CAS Number 13825-86-0[1] 15928-77-5[1]

IUPAC Name chromium(2+) sulfate[1]
chromium(2+) sulfate

pentahydrate

Molecular Formula CrSO₄ CrSO₄·5H₂O

InChI
InChI=1S/Cr.H2O4S/c;1-

5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2

InChI=1S/Cr.H2O4S.5H2O/c;1

-5(2,3)4;;;;;/h;

(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2

InChIKey
RYPRIXSYXLDSOA-

UHFFFAOYSA-L[1]
Not readily available

Canonical SMILES [Cr+2].[O-]S(=O)(=O)[O-][1]
O.O.O.O.O.[Cr+2].[O-]S(=O)

(=O)[O-]

Synonyms
Chromous(II) sulfate,

Chromium(2+) sulfate
Chromous sulfate hydrate

Physicochemical Properties
Property Value

Molar Mass 148.05 g/mol (anhydrous)[1]

238.13 g/mol (pentahydrate)[1]

Appearance Blue crystalline solid (pentahydrate)[1]

Solubility in Water 21 g/100 mL at 0 °C (pentahydrate)[1]

Redox Potential (Cr³⁺/Cr²⁺) -0.42 V

Synthesis of Chromous Sulfate
The synthesis of chromous sulfate requires an inert atmosphere to prevent its rapid oxidation.

The most common laboratory method involves the reduction of a chromium(III) salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-Sulfate
https://www.benchchem.com/product/b080241?utm_src=pdf-body
https://www.benchchem.com/product/b080241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of an Aqueous
Solution of Chromous Sulfate
Objective: To prepare a solution of chromous sulfate for use as a reducing agent.

Materials:

Chromium(III) sulfate hydrate (Cr₂(SO₄)₃·xH₂O)

Zinc powder or granules (amalgamated)

Dilute sulfuric acid (e.g., 1 M)

Deoxygenated water

Schlenk flask or similar apparatus for working under an inert atmosphere

Inert gas (argon or nitrogen)

Procedure:

Amalgamation of Zinc (optional but recommended): In a fume hood, briefly wash the zinc

with dilute sulfuric acid and then with a dilute solution of mercuric chloride. This process

coats the zinc with mercury, which prevents the formation of hydrogen gas during the

reduction. Rinse the amalgamated zinc thoroughly with deoxygenated water.

Reaction Setup: Place the amalgamated zinc in a Schlenk flask equipped with a magnetic

stir bar. Add a solution of chromium(III) sulfate in dilute sulfuric acid. The solution will initially

be green, characteristic of the [Cr(H₂O)₆]³⁺ ion.

Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes to remove all

oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

Reduction: Stir the mixture vigorously. The color of the solution will gradually change from

green to a clear, bright blue, indicating the formation of the hexaaquachromium(II) ion,

[Cr(H₂O)₆]²⁺. This process may take several hours.
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Completion and Use: Once the color change is complete, the blue solution of chromous
sulfate is ready for use. It should be used promptly and maintained under an inert

atmosphere.

Chromium(III) Sulfate Solution
(Green)

Reduction in
Schlenk Flask

Amalgamated Zinc

Inert Atmosphere
(Ar or N₂)

Chromous Sulfate Solution
(Blue)Stirring

Zn²⁺ in solution

Click to download full resolution via product page

Workflow for the synthesis of aqueous chromous sulfate.

Applications in Organic Synthesis
Chromous sulfate is a potent one-electron reducing agent. Its primary application in a

research setting is in organic synthesis, particularly for the reduction of alkyl halides and in

Barbier-type reactions.

Experimental Protocol: Reduction of an Alkyl Halide
Objective: To demonstrate the reductive dehalogenation of an alkyl halide using chromous
sulfate.

Materials:

Aqueous solution of chromous sulfate (prepared as described above)

Alkyl halide (e.g., benzyl bromide)

Organic solvent (e.g., dimethylformamide, DMF)
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Syringes and needles for transfer under inert atmosphere

Standard glassware for organic reactions and workup

Procedure:

Reaction Setup: In a Schlenk flask under an inert atmosphere, add the alkyl halide dissolved

in an organic solvent like DMF.

Addition of Reducing Agent: Using a syringe, slowly add the freshly prepared blue solution of

chromous sulfate to the stirred solution of the alkyl halide.

Reaction: The reaction is often rapid, and the blue color of the Cr(II) ion will fade as it is

oxidized to the green Cr(III) ion. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Workup: Once the reaction is complete, the mixture is typically quenched with water and

extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic layer is

then washed, dried, and concentrated to yield the reduced product.

Purification: The crude product can be purified by standard techniques such as column

chromatography or distillation.

Alkyl Halide (R-X)
in Organic Solvent

Reductive Dehalogenation

Aqueous Chromous Sulfate
[Cr(H₂O)₆]²⁺

Electron Transfer

Alkane (R-H)

Chromium(III) Species
[Cr(H₂O)₅X]²⁺

Click to download full resolution via product page

General workflow for the reduction of an alkyl halide by chromous sulfate.

Role in Biochemistry and Drug Development
Due to its high reactivity and rapid oxidation to chromium(III) under physiological conditions,

chromous sulfate has no direct application in drug development. The biological significance of
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chromium is almost exclusively associated with its +3 oxidation state. Trivalent chromium is

considered an essential trace element that plays a role in glucose and lipid metabolism,

potentially by potentiating the action of insulin. Research in this area focuses on stable Cr(III)

complexes.

Safety and Handling
Chromous sulfate solutions are highly oxygen-sensitive and must be handled under an inert

atmosphere. While chromium(II) is relatively non-toxic, chromium compounds in general should

be handled with care. Appropriate personal protective equipment (PPE), including gloves and

safety glasses, should always be worn. Disposal of chromium waste should follow institutional

and local regulations for heavy metal waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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